Cas no 3650-04-2 (1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-, methyl ester,(1R,4aS,10aR)-)

• Product name: 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-, methyl ester,(1R,4aS,10aR)-
• CAS No: 3650-04-2
• MF: C₁₈H₂₄O₂
• MW: 272.381965637207
• CID: 320228
• PubChem ID: 19287

1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-, methyl ester,(1R,4aS,10aR)- Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-, methyl ester,(1R,4aS,10aR)-
• Methyl podocarpa-8(14),9(11),12-trien-15-oate
• 3650-04-2
• DTXSID60957804
• METHYL PODOCARPA-8,11,13-TRIEM-15-OATE

• Inchi： InChI=1S/C18H24O2/c1-17-11-6-12-18(2,16(19)20-3)15(17)10-9-13-7-4-5-8-14(13)17/h4-5,7-8,15H,6,9-12H2,1-3H3
• InChI Key： ZOUKXUZJBJOWQH-UHFFFAOYSA-N
• SMILES： COC(C1(CCCC2(C3=CC=CC=C3CCC12)C)C)=O

Computed Properties

• Exact Mass: 272.17772
• Monoisotopic Mass: 272.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.051
• Boiling Point: 352.3°C at 760 mmHg
• Flash Point: 160.6°C
• Refractive Index: 1.527
• PSA: 26.3